N-(2,3-dihydro-1H-inden-5-yl)-2,5-dimethyl-3-furamide

• IUPAC Name: N-(2,3-dihydro-1H-inden-5-yl)-2,5-dimethylfuran-3-carboxamide
• InChI: InChI=1S/C16H17NO2/c1-10-8-15(11(2)19-10)16(18)17-14-7-6-12-4-3-5-13(12)9-14/h6-9H,3-5H2,1-2H3,(H,17,18)
• InChI Key: JBHGNKWHUYDCLF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)NC2=CC3=C(CCC3)C=C2
• Molecular Formula: C16H17NO2
• Molecular Weight: 255.31 g/mol

Description

N-(2,3-dihydro-1H-inden-5-yl)-2,5-dimethyl-3-furamide, also known as DMF or DiMethyl Fumarate, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DMF is a white crystalline powder that is soluble in water and organic solvents. It is used in various fields of research, including pharmaceuticals, biotechnology, and environmental science.

Scientific Research Applications

Chemical Synthesis and Characterization

• Synthesis of Polyamides : Research by (Mao et al., 2021) explored the synthesis of bio-based polyamide from dimethyl furan-2,5-dicarboxylate, which is relevant for creating sustainable materials. This study highlights the potential of furan derivatives in material science.
• Formation of Heterocyclic Compounds : In a study by (Lindahl et al., 2006), the palladium-catalysed cyclisation of N-(2-iodophenyl)-N-methyl-3-furamide led to the creation of furo[3,2-c]quinolin-4(5H)-one, demonstrating the use of furan derivatives in synthesizing complex organic compounds.

Pharmaceutical and Biomedical Applications

• Antimicrobial and Antioxidant Properties : The work by (Sindhe et al., 2016) on N-(5,6-dimethyl-1H-benzimidazol-2-yl) substituted carboxamide, a compound structurally similar to N-(2,3-dihydro-1H-inden-5-yl)-2,5-dimethyl-3-furamide, demonstrated promising antimicrobial and antioxidant activities. This indicates the potential use of similar furan derivatives in pharmaceutical applications.
• Anti-Influenza Activity : (Yongshi et al., 2017) discovered that furan-carboxamide derivatives, similar in structure to this compound, were effective inhibitors of the H5N1 influenza virus, suggesting the potential of such compounds in antiviral therapies.

Material Science and Engineering

• Production of Engineering Thermoplastics : Research by (Jiang et al., 2016) on 2,5-furandicarboxylic acid-based semi-aromatic polyamides, which are chemically related to this compound, highlights their potential as biobased alternatives for commercial thermoplastics.

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements associated with it are H302, H312, and H332, indicating that it is harmful if swallowed, in contact with skin, or if inhaled.